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Cat. No.: B15293070 Get Quote

Technical Support Center: N-Formyl Tranexamic
Acid
Disclaimer: The following stability information is primarily based on studies conducted on the

parent compound, tranexamic acid (TXA). While N-Formyl tranexamic acid is expected to

have a generally similar stability profile, it is highly recommended that users perform their own

stability studies for their specific formulations and storage conditions.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for N-Formyl tranexamic acid aqueous

solutions?

Based on the stability of tranexamic acid, aqueous solutions of N-Formyl tranexamic acid are

expected to be stable at room temperature (around 22°C) and under refrigeration (4°C) for

extended periods when protected from light.[1][2] One study on tranexamic acid in 0.9%

sodium chloride solution showed that it maintained at least 98% of its initial potency for 90 days

at both room and refrigerated temperatures.[1] For long-term storage, refrigeration is generally

recommended. Avoid freezing N-Formyl tranexamic acid solutions in glass containers, as this

can cause the containers to crack.[2][3]

Q2: How does pH affect the stability of N-Formyl tranexamic acid in aqueous solutions?
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While specific data for N-Formyl tranexamic acid is not readily available, forced degradation

studies on tranexamic acid have shown it to be very stable under both acidic (0.1 N HCl) and

basic (0.1 N NaOH) conditions.[4] However, significant degradation of tranexamic acid has

been observed in the presence of strong oxidizing agents like 0.5% sodium hypochlorite

(Dakin's solution).[5][6] It is therefore advisable to avoid highly oxidative environments.

Q3: Is N-Formyl tranexamic acid sensitive to light?

Photolytic degradation has been identified as a significant degradation pathway for tranexamic

acid.[7] Therefore, it is crucial to protect aqueous solutions of N-Formyl tranexamic acid from

light during storage and handling to prevent potential degradation.

Q4: Can I mix N-Formyl tranexamic acid solutions with other substances?

Caution should be exercised when mixing N-Formyl tranexamic acid solutions with other

agents. Tranexamic acid has been shown to be incompatible with solutions containing

penicillin.[8] It is also known to degrade significantly in the presence of 0.5% sodium

hypochlorite.[5][6] However, it has been found to be stable when mixed with 0.1% chlorhexidine

gluconate, 10% povidone-iodine, and hydrogen peroxide solutions.[5][6] Compatibility studies

are always recommended before mixing N-Formyl tranexamic acid with other substances.

Troubleshooting Guides
Issue 1: Unexpected Degradation of N-Formyl Tranexamic Acid in Solution
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Potential Cause Troubleshooting Step

Photodegradation

Store solutions in amber vials or protect them

from light. Minimize exposure to ambient light

during experiments.

Presence of Oxidizing Agents

Ensure all glassware is thoroughly cleaned and

that no residual oxidizing agents are present.

Avoid using solutions containing strong

oxidizers like sodium hypochlorite.

Incompatible Excipients

If formulating with other excipients, perform a

compatibility study to ensure they do not

promote degradation.

Incorrect pH

Although tranexamic acid is stable across a

range of pH values, extreme pH conditions

combined with other stressors could potentially

lead to degradation. Verify the pH of your

solution.

Issue 2: Precipitation Observed in N-Formyl Tranexamic Acid Solution

Potential Cause Troubleshooting Step

Low Temperature Storage

If precipitation occurs upon removal from

refrigerated storage, allow the solution to

equilibrate to room temperature and gently

agitate to redissolve the precipitate.

Supersaturated Solution

Ensure that the concentration of N-Formyl

tranexamic acid does not exceed its solubility

limit in the chosen solvent at the storage

temperature.

Interaction with Container

In rare cases, interactions with the storage

container could lead to precipitation. Consider

using a different type of container material (e.g.,

switching from plastic to glass).
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Data Summary
Table 1: Expected Stability of N-Formyl Tranexamic Acid in Aqueous Solution Based on

Tranexamic Acid Data

Condition Container Duration Temperature

Expected

Potency

Retention

Reference

0.9% Sodium

Chloride

Ethylene/prop

ylene

copolymer

plastic

90 days
Room

Temperature
≥ 98% [1]

0.9% Sodium

Chloride

Ethylene/prop

ylene

copolymer

plastic

90 days Refrigerated ≥ 98% [1]

0.9% Sodium

Chloride

Type 1

borosilicate

glass

180 days
Room

Temperature
≥ 92% [1][9]

Water for

Injection

Glass

ampoules
12 weeks 4°C to 50°C Stable [2][3]

Table 2: Compatibility of Tranexamic Acid with Antiseptic Solutions (at room temperature)
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Antiseptic

Solution

Concentratio

n
Time Point

Mean

Percent of

Theoretical

Concentratio

n

Conclusion Reference

0.1%

Chlorhexidine

Gluconate

10.0 mg/mL 0 min 102.0% Stable [5]

10%

Povidone-

Iodine

10.0 mg/mL 0 min 105.0% Stable [5]

3% Hydrogen

Peroxide
10.0 mg/mL 0 min 103.9% Stable [5]

1.5%

Hydrogen

Peroxide

10.0 mg/mL 0 min 104.2% Stable [5]

0.5% Sodium

Hypochlorite

(Dakin's)

10.0 mg/mL 0 min 14.3%
Significant

Degradation
[5]

0.5% Sodium

Hypochlorite

(Dakin's)

10.0 mg/mL 120 min 18.4%
Significant

Degradation
[5]

Experimental Protocols
Protocol 1: Stability-Indicating HPLC Method for the Analysis of Tranexamic Acid (Adaptable for

N-Formyl Tranexamic Acid)

This protocol is based on a validated method for tranexamic acid and may require optimization

for N-Formyl tranexamic acid.

1. Objective: To determine the concentration and assess the stability of tranexamic acid in a

solution over time and under various stress conditions.
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2. Materials:

Tranexamic acid reference standard
High-purity water (HPLC grade)
Methanol (HPLC grade)
Phosphate buffer
Orthophosphoric acid
C18 column (e.g., Hypersil 250mm x 4.6mm, 5μm)
HPLC system with UV detector

3. Chromatographic Conditions:

Mobile Phase: Phosphate Buffer: Methanol (25:75 v/v), with pH adjusted to 3.5 using
Orthophosphoric acid.[7]
Flow Rate: 1 mL/min[7]
Column: C18 Hypersil (250mm x 4.6mm, 5μm)[7]
Detection Wavelength: 215 nm[7]
Injection Volume: 20 µL
Column Temperature: Ambient

4. Standard Solution Preparation:

Prepare a stock solution of tranexamic acid in the mobile phase at a concentration of 1
mg/mL.
Prepare a series of working standard solutions by diluting the stock solution with the mobile
phase to achieve concentrations ranging from 25-75 μg/mL.[7]

5. Sample Preparation:

Dilute the test solution of tranexamic acid with the mobile phase to fall within the
concentration range of the standard curve.

6. Forced Degradation Studies (as per ICH guidelines):

Acid Hydrolysis: Treat the sample solution with 0.1 N HCl at room temperature for 1 hour.
Neutralize with an equivalent amount of 0.1 N NaOH.[10]
Base Hydrolysis: Treat the sample solution with 0.1 N NaOH at room temperature for 1 hour.
Neutralize with an equivalent amount of 0.1 N HCl.[10]
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Oxidative Degradation: Treat the sample solution with 3% hydrogen peroxide at room
temperature for a specified period.
Thermal Degradation: Expose the solid drug or solution to heat (e.g., 60°C) for a specified
duration.
Photolytic Degradation: Expose the sample solution to UV light (e.g., 254 nm) for a specified
duration.

7. Analysis:

Inject the standard solutions to generate a calibration curve.
Inject the prepared samples and forced degradation samples.
Monitor for the appearance of new peaks and a decrease in the peak area of the parent
compound.

Visualizations
Hypothetical Degradation Pathway for N-Formyl Tranexamic Acid
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Caption: Hypothetical Degradation Pathways.
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Experimental Workflow for Stability Testing

Prepare N-Formyl Tranexamic Acid Solution

Aliquot into Different Storage Conditions
(e.g., Temp, Light Exposure)

Time Point 0 Analysis
(HPLC, pH, Visual)

Incubate Samples

Compare Results to Time Point 0

Time Point X Analysis
(HPLC, pH, Visual)

Determine Degradation Rate and Shelf-life

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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